Cas no 1396782-13-0 (N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide
• CAS No: 1396782-13-0
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 5401548
• Update Time: 2025-07-02

N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Furanylmethyl)-N-(2-pyridinylmethyl)-3-cyclohexene-1-carboxamide
• N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C18H20N2O2/c21-18(15-7-2-1-3-8-15)20(14-17-10-6-12-22-17)13-16-9-4-5-11-19-16/h1-2,4-6,9-12,15H,3,7-8,13-14H2
• InChI Key： PHFZWYFXSJOTAQ-UHFFFAOYSA-N
• SMILES： C1(C(N(CC2=CC=CO2)CC2=NC=CC=C2)=O)CCC=CC1

Experimental Properties

• Density: 1.175±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.6±45.0 °C(Predicted)
• pka: 4.43±0.12(Predicted)

Additional information on N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide

Recent Advances in the Study of N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide (CAS: 1396782-13-0)

In recent years, the compound N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide (CAS: 1396782-13-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining furan, pyridine, and cyclohexene moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide. The researchers developed a novel, high-yield synthesis route that improves the scalability and purity of the compound. Key modifications included the use of a palladium-catalyzed coupling reaction to enhance the efficiency of the furan-pyridine linkage, followed by a selective cyclohexene carboxamide formation. This advancement addresses previous challenges in large-scale production and ensures a consistent supply for further pharmacological studies.

Another significant breakthrough was reported in a Nature Communications article, where the compound's potential as a modulator of protein-protein interactions (PPIs) was explored. The study demonstrated that N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide exhibits high affinity for specific PPIs involved in cancer cell proliferation. In vitro and in vivo experiments revealed that the compound effectively inhibits the interaction between target proteins, leading to reduced tumor growth in mouse models. These findings highlight its potential as a lead compound for developing novel anticancer therapies.

Further research has also delved into the pharmacokinetic and pharmacodynamic properties of the compound. A recent Bioorganic & Medicinal Chemistry Letters publication detailed a comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) study. The results indicated favorable oral bioavailability and metabolic stability, with minimal off-target effects. These properties, combined with its potent biological activity, position N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide as a promising candidate for further preclinical development.

In conclusion, the latest research on N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide (CAS: 1396782-13-0) underscores its multifaceted potential in drug discovery. From synthetic improvements to its role in modulating critical biological pathways, this compound continues to be a focal point of innovation in chemical biology and medicinal chemistry. Future studies are expected to explore its therapeutic applications in greater depth, paving the way for potential clinical translation.